Cas no 105515-21-7 (Benzonitrile,3-acetyl-5-fluoro-)

• Product Name: Benzonitrile,3-acetyl-5-fluoro-
• CAS No: 105515-21-7
• MF: C₉H₆FNO
• MW: 163.148445606232
• CID: 126755
• PubChem ID: 13730360
• Update Time: 2025-04-18

Benzonitrile,3-acetyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-acetyl-5-fluoro-
• Benzonitrile, 3-acetyl-5-fluoro- (9CI)
• 3-acetyl-5-fluorobenzonitrile
• SCHEMBL1764880
• 105515-21-7
• 3-Acetyl-5-fluorobenzenecarbonitrile
• 3'-Cyano-5'-fluoroacetophenone
• NVTOIWPMCLKTFC-UHFFFAOYSA-N
• AB76159
• FT-0740368

• Inchi： 1S/C9H6FNO/c1-6(12)8-2-7(5-11)3-9(10)4-8/h2-4H,1H3
• InChI Key： NVTOIWPMCLKTFC-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 163.04338
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86
• LogP: 1.89998

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones